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Compound of Interest

Compound Name: Terfluranol

Cat. No.: B1228471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Terfluranol is a synthetic, nonsteroidal estrogen belonging to the stilbestrol group of

compounds, structurally related to diethylstilbestrol.[1] Identified by the CAS Number 64396-09-

4, it was initially investigated as a potential therapeutic agent for breast cancer.[1] Despite its

development, Terfluranol was never marketed, and as a result, publicly available data on its

detailed physical, chemical, and pharmacological properties are scarce. This guide provides a

summary of the available information and highlights the significant gaps in the scientific

literature.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Terfluranol is presented in Table

1. Notably, crucial experimental data such as melting point, boiling point, water solubility, and

pKa are not readily available in public databases.

Table 1: Summary of Known Physical and Chemical Properties of Terfluranol
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Property Value Source

Molecular Formula C₁₇H₁₇F₃O₂ [1][2]

Molecular Weight 310.31 g/mol [1]

IUPAC Name

4-[(2R,3S)-5,5,5-trifluoro-3-(4-

hydroxyphenyl)pentan-2-

yl]phenol

SMILES
CC(C1=CC=C(C=C1)O)C(CC(

F)(F)F)C2=CC=C(C=C2)O

InChI

InChI=1S/C17H17F3O2/c1-

11(12-2-6-14(21)7-3-12)16(10-

17(18,19)20)13-4-8-15(22)9-5-

13/h2-9,11,16,21-

22H,10H2,1H3/t11-,16-/m0/s1

CAS Number 64396-09-4

Description A bibenzyl derivative.

Biological Activity and Mechanism of Action
Terfluranol is classified as a synthetic, nonsteroidal estrogen and an antineoplastic agent. Its

development was aimed at treating breast cancer, which suggests its mechanism of action

likely involves interaction with estrogen receptors, leading to an anti-tumor effect in hormone-

sensitive cancers. However, specific details regarding its binding affinity for estrogen receptor

subtypes (ERα and ERβ), its agonist or antagonist activity, and the downstream signaling

pathways it modulates are not documented in the available literature.

Due to the lack of information on its mechanism of action, no signaling pathway diagrams can

be generated.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Terfluranol, as

well as methodologies for in vitro and in vivo studies, are not described in the currently
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accessible scientific literature. The original research, cited as being from 1974, may contain

some of this information, but it is not available in the searched online databases.

Quantitative Data
No quantitative data, such as IC50 values, binding affinities, pharmacokinetic parameters, or

other relevant metrics from biological assays, could be found for Terfluranol.

Conclusion
While Terfluranol is identified as a synthetic estrogen developed for breast cancer, there is a

profound lack of detailed technical information in the public domain. The core requirements for

an in-depth technical guide, including comprehensive physical and chemical data, a defined

mechanism of action with associated signaling pathways, and detailed experimental protocols,

cannot be fulfilled based on the currently available information. Further investigation into

historical and proprietary archives may be necessary to uncover the detailed scientific data

related to this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Terfluranol - Wikipedia [en.wikipedia.org]

2. 64396-09-4 CAS MSDS (Terfluranol) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

To cite this document: BenchChem. [Terfluranol: An Obscure Synthetic Estrogen with Limited
Public Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228471#physical-and-chemical-properties-of-
terfluranol]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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